Cas no 101885-12-5 (Octyl 4-cyclohexylbutanoate)

• Product Name: Octyl 4-cyclohexylbutanoate
• CAS No: 101885-12-5
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1131316
• PubChem ID: 71332681
• Update Time: 2025-04-20

Octyl 4-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

• Octyl 4-cyclohexylbutanoate
• 101885-12-5
• Cyclohexanebutanoic acid, octyl ester
• DTXSID50761078

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-10-16-20-18(19)15-11-14-17-12-8-7-9-13-17/h17H,2-16H2,1H3
• InChI Key： UBHXDGZYWCEJJY-UHFFFAOYSA-N
• SMILES： O(CCCCCCCC)C(CCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3